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Compound of Interest

Compound Name: Sivopixant

Cat. No.: B3326238 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like Sivopixant are paramount to ensuring laboratory

safety and environmental protection. While specific disposal protocols for Sivopixant are not

readily available, this guide provides a comprehensive framework based on general best

practices for the disposal of hazardous chemical waste and investigational drugs.

Sivopixant is identified as a potent and selective P2X3 receptor antagonist with a molecular

weight of 507.9 g/mol .[1][2] It is intended for research use and is not sold to patients.[1] As

with any chemical used in a laboratory setting, understanding its properties is the first step

toward safe handling and disposal.

Key Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Sivopixant was not found during this search,

general safety precautions for similar chemical compounds should be strictly followed. A safety

data sheet for a comparable hazardous chemical indicates that such substances may be toxic

if swallowed and may cause genetic defects. Therefore, it is crucial to handle Sivopixant with

appropriate personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection.
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Property Value Source

Molecular Weight 507.9 g/mol [2]

Chemical Formula C25H22ClN5O5 [2]

Hydrogen Bond Acceptors 5 [3]

Hydrogen Bond Donors 2 [3]

Rotatable Bonds 9 [3]

Standard Operating Procedure for Sivopixant
Disposal
The following procedure is a general guideline and should be adapted to comply with all

federal, state, and local regulations, as well as the specific policies of your institution.[4]

1. Waste Identification and Segregation:

Hazardous Waste Determination: Due to its nature as an investigational drug and the

potential hazards associated with similar chemicals, all Sivopixant waste, including pure

compound, solutions, and contaminated materials, should be treated as hazardous chemical

waste.[4][5][6]

Segregation: Do not mix Sivopixant waste with other waste streams.[5] It should be

collected in a dedicated, properly labeled hazardous waste container.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Sivopixant waste, including but not limited to:

Double chemotherapy gloves[5]

Safety goggles or a face shield

A lab coat or other protective clothing

3. Waste Collection:
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Solid Waste: Collect unused or expired Sivopixant powder in a clearly labeled, sealed

container. This container should be designated for hazardous chemical waste.

Liquid Waste:

Aqueous solutions containing Sivopixant should be collected in a dedicated, leak-proof,

and clearly labeled hazardous waste container.

Do not dispose of Sivopixant solutions down the drain.

Contaminated Materials: All items that have come into direct contact with Sivopixant, such

as pipette tips, gloves, bench paper, and empty vials, should be considered trace-

contaminated waste and disposed of in a designated hazardous waste container.[4] For

syringes, if there is any visible residual drug, they must be disposed of as hazardous

chemical waste in a specific bulk waste container, not a sharps container.[5]

4. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Sivopixant," and any other information required by your institution's

Environmental Health and Safety (EHS) department.[5]

Store the waste containers in a designated, secure satellite accumulation area (SAA) until

they are collected for disposal.[5]

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[5][6]

The recommended method for the final destruction of pharmaceutical waste is high-

temperature incineration by an approved environmental management vendor.[6][7]

Logical Workflow for Sivopixant Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Sivopixant waste.
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Sivopixant Disposal Workflow
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Disclaimer: This information is intended as a general guide. Researchers must consult their

institution's specific safety and disposal protocols and the relevant Safety Data Sheet for any

chemical they handle. Always adhere to local, state, and federal regulations concerning

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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